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Compound of Interest

Compound Name: 3,3-Thiodipropionitrile

Cat. No.: B089633

Proper disposal of 3,3'-Thiodipropionitrile is crucial for maintaining laboratory safety and
environmental compliance. This substance is classified as a hazardous material and must be
handled accordingly, following all local, state, and federal regulations.[1] It should never be
disposed of down the drain or mixed with general waste. The primary disposal method is
through an approved hazardous waste management facility.

Immediate Safety and Handling

Before handling 3,3'-Thiodipropionitrile, it is essential to be familiar with its hazards. It is
known to cause skin and eye irritation and may cause respiratory irritation.[2][3] Always handle
this chemical in a well-ventilated area, preferably within a fume hood, to minimize inhalation
exposure.[4][5]

Personal Protective Equipment (PPE): Proper PPE is mandatory to prevent personal exposure.
This includes:

o Eye Protection: Chemical safety goggles or a full-face shield.[1][4]

» Skin Protection: Chemical-resistant gloves (e.g., PVC) and appropriate protective clothing to
prevent skin contact.[1][4]

» Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH/MSHA-
approved respirator is recommended.[6]
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Spill Management Protocol

In the event of a spill, immediate and appropriate action is required to contain the substance
and prevent exposure.

Minor Spills:
e Ensure the area is well-ventilated.

» Wearing the appropriate PPE, use an absorbent material like vermiculite, dry sand, or earth
to contain the spill.

o Carefully sweep or vacuum the absorbed material and place it into a suitable, sealed, and
clearly labeled container for hazardous waste disposal.[4][7]

o Clean the spill area thoroughly with soap and water.[8]

o All materials used for cleanup, including contaminated clothing, should be sealed in a vapor-
tight plastic bag for proper disposal as hazardous waste.[8]

Major Spills:

o Evacuate the immediate area and alert emergency responders.[9]
» Restrict access to the area to prevent exposure.

e Ensure ventilation and remove all sources of ignition.[9]

Disposal Procedure

The standard and required method for disposing of 3,3'-Thiodipropionitrile, whether it is
excess, unwanted, or contaminated, is through a licensed hazardous waste disposal service.

Step-by-Step Disposal Plan:

» Containment: Place the 3,3'-Thiodipropionitrile waste into a compatible, tightly sealed, and
properly labeled container.[4] Empty containers that held the substance must also be treated
as hazardous waste as they may contain residue.[1]
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o Labeling: Clearly label the container with the chemical name "3,3'-Thiodipropionitrile” and
appropriate hazard warnings (e.g., "Hazardous Waste," "Irritant").

o Storage: Store the sealed container in a cool, dry, and well-ventilated area, away from
incompatible substances such as strong oxidizing agents and strong bases.[4][6] This
designated storage area should be secure and accessible only to authorized personnel.

o Arrangement for Pickup: Contact a certified hazardous waste management company to
arrange for the collection and proper disposal of the material. Ensure you comply with all
institutional, local, and national regulations for hazardous waste transport and disposal.[5][7]
[10]

Quantitative Data Summary

The following table summarizes key quantitative data for 3,3'-Thiodipropionitrile for easy

reference.
Property Value
CAS Number 111-97-7
Molecular Formula S(CH2CH2CN)2
Molecular Weight 140.21 g/mol
Appearance Clear colorless to slightly yellow liquid[2]
Melting Point 24-25 °C[2]
Boiling Point 179-180 °C @ 3 Torr[2]
Flash Point 195 °C (383 °F) - closed cup
Density 1.24 g/lcm3[2]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper handling and disposal of
3,3'-Thiodipropionitrile waste.
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Caption: Workflow for the safe disposal of 3,3'-Thiodipropionitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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